(5-bromo-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)acetic acid

• Molecular Formula: C20H15BrFNO6S
• Molecular Weight: 496.3 g/mol
• IUPAC Name: 2-[5-bromo-4-[(Z)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C20H15BrFNO6S/c1-28-15-6-12(14(21)8-16(15)29-10-18(24)25)7-17-19(26)23(20(27)30-17)9-11-2-4-13(22)5-3-11/h2-8H,9-10H2,1H3,(H,24,25)/b17-7-
• InChI Key: YUDYRNCBYGJFER-IDUWFGFVSA-N
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Br)OCC(=O)O
• SMILES: COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Br)OCC(=O)O

Description

(5-bromo-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)acetic acid is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a synthetic derivative of a natural compound called 2,4-thiazolidinedione, which is known for its anti-diabetic properties.

Mechanism of Action

The exact mechanism of action of (5-bromo-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)acetic acid is not fully understood. However, it is believed to work by activating a protein called peroxisome proliferator-activated receptor gamma (PPAR-γ). This protein plays a key role in regulating glucose and lipid metabolism, as well as inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including:
1. Decreased inflammation: As mentioned earlier, this compound has potent anti-inflammatory activity. It has been shown to decrease the production of pro-inflammatory cytokines and chemokines.
2. Improved glucose and lipid metabolism: this compound has been shown to improve glucose and lipid metabolism in animal models of diabetes.
3. Induction of apoptosis: This compound has been shown to induce apoptosis in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using (5-bromo-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)acetic acid in lab experiments is its potent activity. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties, making it a potentially useful tool for studying these diseases. However, one limitation is that it is a synthetic compound, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (5-bromo-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)acetic acid. Some possible areas of research include:
1. Development of analogs: Researchers may seek to develop analogs of this compound with improved potency and selectivity for specific targets.
2. Combination therapy: this compound may be used in combination with other drugs to enhance its therapeutic effects.
3. Clinical trials: If preclinical studies continue to show promising results, clinical trials may be conducted to evaluate the safety and efficacy of this compound in humans.
In conclusion, this compound is a synthetic compound with potent anti-inflammatory, anti-cancer, and anti-diabetic properties. Its mechanism of action involves activation of PPAR-γ, and it has several biochemical and physiological effects. While it has potential as a tool for studying these diseases, further research is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of (5-bromo-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)acetic acid involves several steps. The starting material is 2,4-thiazolidinedione, which is reacted with 4-fluorobenzyl bromide to form a brominated intermediate. This intermediate is then reacted with 5-bromo-2-methoxyphenol and (Z)-3-(dimethylamino)prop-2-en-1-one to yield the final product.

Scientific Research Applications

(5-bromo-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)acetic acid has been studied extensively for its potential therapeutic applications. Some of the research areas include:
1. Anti-inflammatory properties: Studies have shown that this compound has potent anti-inflammatory activity. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many inflammatory diseases.
2. Anti-cancer properties: this compound has been shown to induce apoptosis (programmed cell death) in various cancer cell lines. It has also been shown to inhibit the growth and proliferation of cancer cells.
3. Anti-diabetic properties: As mentioned earlier, the parent compound 2,4-thiazolidinedione is known for its anti-diabetic properties. This compound has been shown to have similar effects in animal models of diabetes.